Cas no 69664-10-4 (2H-Quinolizine, 3-(di-2-thienylmethylene)octahydro-)

• Product Name: 2H-Quinolizine, 3-(di-2-thienylmethylene)octahydro-
• CAS No: 69664-10-4
• MF: C₁₈H₂₁NS₂
• MW: 315.496042013168
• CID: 1738497
• PubChem ID: 12519355
• Update Time: 2025-04-21

2H-Quinolizine, 3-(di-2-thienylmethylene)octahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine, 3-(di-2-thienylmethylene)octahydro-
• 3-(di-thiophen-2-yl-methylene)-octahydro-quinolizine
• 3-[Di(2-thienyl)methylene]octahydro-2H-quinolizine
• 7-(dithiophen-2-ylmethylidene)-1,2,3,4,6,8,9,9a-octahydroquinolizine
• XKIPXPURXMUMAA-UHFFFAOYSA-N
• 3-[Bis(2-thienyl)methylene]octahydro-2H-quinolizine
• SCHEMBL11487458
• 69664-10-4
• 3-(Dithiophen-2-ylmethylidene)octahydro-2H-quinolizine

• Inchi： 1S/C18H21NS2/c1-2-10-19-13-14(8-9-15(19)5-1)18(16-6-3-11-20-16)17-7-4-12-21-17/h3-4,6-7,11-12,15H,1-2,5,8-10,13H2
• InChI Key： XKIPXPURXMUMAA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C(/C1=CC=CS1)=C1/CCC2CCCCN2C/1

Computed Properties

• Exact Mass: 315.11173
• Monoisotopic Mass: 315.11154202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.22
• Melting Point: 128-130 ºC
• PSA: 3.24